Cas no 1244949-19-6 (1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone)

1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone is a fluorinated indanone derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a ketone functional group at the 2-position of a 5-fluoro-substituted indane scaffold, offering reactivity for further derivatization. The fluorine substituent enhances electronic properties, potentially influencing binding affinity in medicinal chemistry contexts. This compound may serve as a versatile intermediate for the development of bioactive molecules, particularly in CNS-targeted research due to its lipophilic indane core. The rigid bicyclic framework provides steric constraints useful in structure-activity relationship studies. Its synthetic utility lies in the balance between stability and reactivity, making it suitable for selective transformations under controlled conditions.

1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone structure

1244949-19-6 structure

Product Name:1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone

CAS No:1244949-19-6

MF:C₁₁H₁₁FO

MW:178.202846765518

MDL:MFCD11977268

CID:1028987

PubChem ID:45480276

Update Time:2025-06-07

1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone
- 1-(5-Fluoro-2,3-dihydro-inden-2-yl)ethanone
- 2-(RS)-Acetyl-5-fluoro-indane
- AFIND03
- 1244949-19-6
- MFCD11977268
- DTXSID70670274
- DB-062251
- 2-(RS)-Acetyl-5-fluoro-indane (AFIND03)
- AS-68108
- 2-Acetyl-5-fluoroindane
- Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-
- 1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethan-1-one
- D86830
- SCHEMBL935855
- AKOS015853404
- MDL： MFCD11977268
- Inchi： 1S/C11H11FO/c1-7(13)9-4-8-2-3-11(12)6-10(8)5-9/h2-3,6,9H,4-5H2,1H3
- InChI Key： CMBMMXSLPWDLNP-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)CC(C(C)=O)C2

Computed Properties

Exact Mass: 178.07943
Monoisotopic Mass: 178.079393132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 260.9±40.0 ºC (760 Torr),
Flash Point: 109.8±17.6 ºC,
Solubility: Very slightly soluble (0.43 g/l) (25 º C),
PSA: 17.07

1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079000863-1g	1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone	1244949-19-6	95%	1g	$440.96	2023-09-03
Chemenu	CM268721-1g	1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone	1244949-19-6	95%	1g	$***	2023-04-03
eNovation Chemicals LLC	D745253-1g	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6	95%	1g	$630	2023-09-04
A2B Chem LLC	AA28439-1mg	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6		1mg	$73.00	2024-04-20
A2B Chem LLC	AA28439-2mg	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6		2mg	$86.00	2024-04-20
A2B Chem LLC	AA28439-3mg	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6		3mg	$105.00	2024-04-20
A2B Chem LLC	AA28439-5mg	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6		5mg	$118.00	2024-04-20
A2B Chem LLC	AA28439-10mg	Ethanone, 1-(5-fluoro-2,3-dihydro-1H-inden-2-yl)-	1244949-19-6		10mg	$135.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763398-1g	1-(5-Fluoro-2,3-dihydro-1h-inden-2-yl)ethan-1-one	1244949-19-6	98%	1g	￥6531.00	2024-08-09
Crysdot LLC	CD12169603-1g	1-(5-Fluoro-2,3-dihydro-1H-inden-2-yl)ethanone	1244949-19-6	95+%	1g	$510	2024-07-23